Cas no 1804434-80-7 (Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804434-80-7
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4828816
• Update Time: 2025-06-07

Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H10F3NO5/c1-17-7(16)4-5-3-6(15)8(18-2)9(14-5)19-10(11,12)13/h3H,4H2,1-2H3,(H,14,15)
• InChI Key： AXYZBHKSGMAGHW-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C=C(CC(=O)OC)N1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9

Additional information on Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804434-80-7): A Comprehensive Overview

Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804434-80-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate is defined by its pyridine core, hydroxyl and methoxy substituents, and a trifluoromethoxy group. These functional groups contribute to the compound's stability and reactivity, making it an attractive target for synthetic chemists and medicinal chemists alike. The presence of the trifluoromethoxy group, in particular, imparts unique electronic and steric properties that can influence the compound's biological activity.

Recent studies have focused on the synthesis of Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate using various methodologies. One notable approach involves the reaction of 2-trifluoromethoxypyridine with an appropriate methyl ester in the presence of a strong base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have shown promise in synthesizing complex molecules with high efficiency and selectivity.

The biological activities of Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate have been extensively studied in both in vitro and in vivo models. One of the most significant findings is its potent anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These results suggest that Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate may have therapeutic potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate has also shown promise as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate have also been investigated to assess its suitability for clinical development. Studies in animal models have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, Methyl 4-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804434-80-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its synthesis methods, explore its pharmacological properties in more detail, and evaluate its potential for clinical use.